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Compound of Interest

Compound Name: Butyl ricinoleate

Cat. No.: B087238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyl ricinoleate (CAS No. 151-13-3), the butyl ester of ricinoleic acid, is a versatile

oleochemical with a growing range of applications in pharmaceuticals, cosmetics, and as a

specialty lubricant.[1] Its unique molecular structure, featuring a hydroxyl group and a carbon-

carbon double bond, imparts distinct physical and chemical properties, including its solubility

characteristics.[1] Understanding the solubility of butyl ricinoleate in various organic solvents

is critical for formulation development, particularly in the context of drug delivery systems for

poorly water-soluble active pharmaceutical ingredients (APIs).[1] This technical guide provides

a comprehensive overview of the solubility of butyl ricinoleate, methods for its determination,

and its synthesis.

Core Physical and Chemical Properties of Butyl
Ricinoleate
A foundational understanding of butyl ricinoleate's properties is essential before delving into

its solubility.
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Property Value Reference

Molecular Formula C22H42O3 [2][3]

Molecular Weight 354.57 g/mol

Appearance
Colorless to pale yellow oily

liquid

Boiling Point 185°C at 1 mmHg

Melting Point -10°C

Density 0.919 g/cm³

Flash Point 115°C

Water Solubility Insoluble (3.051 μg/L at 25°C)

Solubility of Butyl Ricinoleate in Organic Solvents
Precise quantitative solubility data for butyl ricinoleate in a wide range of organic solvents is

not extensively documented in publicly available literature. However, qualitative descriptions

consistently indicate its solubility in alcohols and oils.

Qualitative Solubility of Butyl Ricinoleate

Solvent Solubility

Water Insoluble

Alcohol Soluble

Oils Soluble

For the purpose of providing a quantitative context, the following table presents the solubility of

a structurally similar compound, methyl ricinoleate.

Disclaimer: The following data pertains to methyl ricinoleate, not butyl ricinoleate. This

information is provided for illustrative purposes due to the lack of available quantitative data for

butyl ricinoleate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4333964.htm?N=Japan
https://www.scbt.com/p/butyl-ricinoleate-151-13-3
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Solubility of Methyl Ricinoleate

Solvent Concentration

Dimethylformamide (DMF) 50 mg/mL

Dimethyl sulfoxide (DMSO) 50 mg/mL

Ethanol 100 mg/mL

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

Experimental Protocols
Determination of Solubility via the Flask Method
The following is a generalized protocol for determining the solubility of a liquid like butyl
ricinoleate in an organic solvent. This method is adapted from the OECD Test Guideline 105

for water solubility, modified for organic solvents.

1. Materials:

Butyl ricinoleate (high purity)

Selected organic solvent (analytical grade)

Erlenmeyer flasks with stoppers

Constant temperature water bath or incubator

Analytical balance

Magnetic stirrer and stir bars

Syringe filters (solvent-compatible, e.g., PTFE)

Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a

suitable detector.

2. Procedure:
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Add an excess amount of butyl ricinoleate to a series of Erlenmeyer flasks.

Add a known volume of the organic solvent to each flask.

Stopper the flasks and place them in a constant temperature bath set to the desired

temperature (e.g., 25°C).

Stir the mixtures for a predetermined equilibration period (e.g., 24-48 hours) to ensure

saturation.

After equilibration, allow the solutions to stand undisturbed in the temperature bath for at

least 24 hours to allow for phase separation.

Carefully withdraw a sample from the liquid phase of each flask using a syringe, and

immediately filter it through a solvent-compatible syringe filter to remove any undissolved

butyl ricinoleate.

Accurately dilute the filtered sample with the same organic solvent to a concentration within

the calibrated range of the analytical instrument.

Analyze the diluted samples using a pre-calibrated GC or HPLC method to determine the

concentration of butyl ricinoleate.

Calculate the solubility in g/100mL or other desired units.

Synthesis of Butyl Ricinoleate
Butyl ricinoleate is primarily synthesized through the esterification of ricinoleic acid with

butanol. Both chemical and enzymatic routes are employed.

Chemical Esterification
This method typically involves the reaction of ricinoleic acid with butanol in the presence of an

acid catalyst, such as sulfuric acid, at elevated temperatures. The reaction is driven to

completion by the removal of water, a byproduct of the reaction.

Enzymatic Esterification
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An environmentally friendlier alternative to chemical synthesis is the use of lipases as

biocatalysts. This method proceeds under milder reaction conditions, reducing energy

consumption and the formation of byproducts. Lipase-catalyzed esterification can achieve high

conversion rates in organic solvents.

Visualizations
Experimental Workflow for Solubility Determination
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Experimental Workflow for Solubility Determination

Preparation

Equilibration

Analysis

Add excess Butyl Ricinoleate to flasks

Add known volume of organic solvent

Stir at constant temperature (e.g., 24-48h)

Settle for phase separation (e.g., 24h)

Withdraw and filter sample of liquid phase

Dilute sample with solvent

Analyze concentration via GC/HPLC

Solubility Data

Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of butyl ricinoleate.

Logical Relationship in Drug Delivery Application
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Butyl Ricinoleate in Drug Delivery

Formulation Components

Formulation Therapeutic Outcome

Poorly Water-Soluble API

Lipid-Based Drug Delivery System

Butyl Ricinoleate (Carrier/Solvent)

Enhanced Drug Solubility Improved Bioavailability

Click to download full resolution via product page

Caption: Role of butyl ricinoleate in enhancing drug delivery.

Synthesis Pathway of Butyl Ricinoleate
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Synthesis of Butyl Ricinoleate

Reactants Esterification Process

Products & Purification

Ricinoleic Acid

Reaction at Controlled Temperature

Butanol Catalyst (Acid or Lipase)

Butyl Ricinoleate Water (byproduct)

Purification (e.g., Distillation)

Pure Butyl Ricinoleate

Final Product
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Caption: General synthesis pathway for butyl ricinoleate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b087238?utm_src=pdf-body-img
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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